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Compound of Interest

Compound Name: 3-butoxyaniline

Cat. No.: B1281059

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthetic protocols for 3-butoxyaniline. The information is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in drug development and other
areas of chemical synthesis where this compound may be utilized as a key building block.

Chemical Structure and Identification

3-Butoxyaniline, also known as m-butoxyaniline, is an aromatic organic compound. Its
structure consists of a benzene ring substituted with an amino group (-NHz) and a butoxy group
(-O(CH2)3CH?5) at positions 1 and 3, respectively.

Molecular Structure:
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Key ldentifiers:

IUPAC Name: 3-Butoxyaniline

CAS Number: 23079-68-7

Molecular Formula: C10H1sNO[1]

Molecular Weight: 165.23 g/mol [1]

Physical and Chemical Properties

Detailed experimental data for the physical properties of 3-butoxyaniline are not readily
available in the literature. However, the properties of its isomer, 4-butoxyaniline, can provide a
reasonable estimate. It is important to note that these values are for the para-isomer and may
differ from those of 3-butoxyaniline.

Property Value (for 4-Butoxyaniline)  Reference
Appearance

Boiling Point 148-149 °C at 13 mmHg

Density 0.992 g/mL at 25 °C

Refractive Index n20/D 1.538

Solubilit Expected to be soluble in
olubility _
organic solvents.
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A reported boiling point for m-n-butoxyaniline (3-butoxyaniline) is 120-124 °C at 2 mm Hg.

Synthesis of 3-Butoxyaniline

A plausible and efficient two-step synthesis for 3-butoxyaniline involves an initial Williamson
ether synthesis to form 3-butoxynitrobenzene, followed by the reduction of the nitro group to
the desired aniline.

Logical Workflow for the Synthesis of 3-Butoxyaniline
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Step 1: Williamson Ether Synthesis Step 2: Reduction of Nitro Group

Solvent (e.g., Acetone) Solvent (e.g., Ethanol)
Base (e.g., K2COs) ( Reducing Agent (e.g., SnCl2-2H20 / HCI or H2/Pd-C) 3-Butoxyaniline

1-Bromobutane Reaction 3-Butoxynitrobenzene

3-Butoxynitrobenzene

3-Nitrophenol
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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